2-(isobutylamino)-4,4-dimethyl-6-oxo-N-phenyl-1-cyclohexene-1-carbothioamide

• IUPAC Name: 4,4-dimethyl-2-(2-methylpropylamino)-6-oxo-N-phenylcyclohexene-1-carbothioamide
• InChI: InChI=1S/C19H26N2OS/c1-13(2)12-20-15-10-19(3,4)11-16(22)17(15)18(23)21-14-8-6-5-7-9-14/h5-9,13,20H,10-12H2,1-4H3,(H,21,23)
• InChI Key: ZLCGMHFAURPKSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C(=O)CC(C1)(C)C)C(=S)NC2=CC=CC=C2
• Molecular Formula: C19H26N2OS
• Molecular Weight: 330.5 g/mol

Description

The compound belongs to the class of carbothioamides, characterized by the presence of a thiocarbonyl group (C=S) linked to an amide. Carbothioamides are known for their diverse biological activities and applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of carbothioamides like the one described often involves the reaction of thiocarbohydrazide with various acyl chlorides or esters in the presence of base catalysts. For instance, compounds with structural similarities have been synthesized through reactions involving aromatic or heterocyclic acyl chlorides in dry solutions, in the presence of sodium hydride (Ranise et al., 1993).

Molecular Structure Analysis

Molecular structure determination of such compounds typically employs X-ray crystallography, revealing intricate details about their conformation and stereochemistry. For example, the crystal structure of related compounds has provided insights into their molecular geometry and intermolecular interactions (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Carbothioamides undergo various chemical reactions, including cyclization, oxidation, and addition reactions, depending on the functional groups present in the molecule. They can participate in cycloaddition reactions, which are crucial for synthesizing cyclic compounds (Kobayashi et al., 2013).

Physical Properties Analysis

The physical properties of carbothioamides, such as solubility, melting point, and crystallinity, depend on their molecular structure. These properties are essential for determining the compound's application potential in various fields.

Chemical Properties Analysis

The chemical properties of carbothioamides, including acidity, basicity, and reactivity towards nucleophiles and electrophiles, are influenced by the substituents on the thiocarbonyl and amide groups. Studies on similar compounds provide insights into their reactivity patterns and potential applications (Yoshimura et al., 2014).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with biological targets like enzymes or receptors. If it’s a catalyst, it might facilitate specific chemical reactions.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. This could involve studying its biological activity, optimizing its synthesis, modifying its structure to improve its properties, or investigating its potential uses in areas like medicine, materials science, or catalysis.